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Compound of Interest

Compound Name: 2-Hydrazino-4-methylpyridine

Cat. No.: B1357133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydrazino-4-methylpyridine, a

versatile heterocyclic compound. The information presented herein is intended to support

research and development activities, particularly in the fields of medicinal chemistry, analytical

chemistry, and organic synthesis.

Physicochemical Properties
2-Hydrazino-4-methylpyridine is a solid organic compound with the following key properties.

[1][2][3] It is important to handle this chemical with appropriate safety precautions, as it is

considered an irritant and may be harmful if ingested or inhaled.[1] It is incompatible with

strong oxidizing agents, as well as strong acids and bases.[1] For storage, it is recommended

to keep it in a dark, inert atmosphere, and under refrigerated conditions (-20°C).[3]
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Property Value Reference

CAS Number 4931-00-4 [1]

Molecular Formula C₆H₉N₃ [1]

Molecular Weight 123.16 g/mol [1][4]

Melting Point 74 °C [2][3]

Boiling Point 88-89 °C at 0.02 Torr [2][3]

Appearance
Solid, Very Dark Orange to

Very Dark Brown
[2][3]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[3]

pKa (Predicted) 9.85 ± 0.70 [3]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 2-Hydrazino-4-
methylpyridine. The following data has been reported:

Spectroscopy Data Reference

¹H NMR

(400 MHz, DMSO-d₆) δ (ppm):

7.83 (d, 1H), 7.22 (s, 1H), 6.51

(s, 1H), 6.38 (d, 1H), 4.04 (s,

2H), 2.17 (s, 3H)

[3]

Mass Spectrometry
(ESI positive ion mode): m/z =

124 [M + H]⁺
[3]

Synthesis and Experimental Protocols
Synthesis of 2-Hydrazino-4-methylpyridine
The compound is typically synthesized via nucleophilic substitution of a suitable precursor,

such as a halogenated pyridine, with hydrazine hydrate.[3][5]
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Experimental Protocol:

A general procedure for the synthesis of 2-Hydrazino-4-methylpyridine from 2-Fluoro-4-

methylpyridine is as follows:[3]

Dissolve 3.3 g (30.0 mmol) of 2-fluoro-4-methylpyridine in 40 ml of ethylene glycol monoethyl

ether.

Slowly add 14.6 ml (15.0 g, 300 mmol) of hydrazine hydrate to the solution.

Heat the reaction mixture to boiling (oil bath temperature maintained at 150°C) and continue

to stir under these conditions for 16 hours.

After the reaction is complete, concentrate the solution using a rotary evaporator.

Dissolve the resulting residue in 100 ml of water.

Extract the aqueous solution with ethyl acetate (3 x 100 ml).

Combine the organic phases, dry with anhydrous sodium sulfate, filter, and concentrate

again.

Dry the resulting crude product under reduced pressure to yield the target compound. This

procedure has been reported to yield 1.90 g (51%) of 2-Hydrazino-4-methylpyridine.[3]
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Synthesis workflow for 2-Hydrazino-4-methylpyridine.

Reactivity and Applications
Derivatization Agent for LC-MS/MS Analysis
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A significant application of 2-Hydrazino-4-methylpyridine and its analogs is in analytical

chemistry as a derivatization reagent. It reacts with carbonyl groups (ketones and aldehydes) in

target analytes, such as oxosteroids, to form hydrazones.[6][7] This derivatization enhances the

ionization efficiency and sensitivity of detection in liquid chromatography-mass spectrometry

(LC-MS/MS), which is particularly useful for quantifying low-abundance molecules in complex

biological samples like human plasma.[6][8] For example, derivatization with 2-hydrazino-1-

methylpyridine (a related compound) has been shown to increase the sensitivity of mono-

oxosteroid detection by 70- to 1600-fold.[6][9]

Experimental Protocol for Derivatization (General):

The following is a general protocol based on the use of similar hydrazine reagents for steroid

analysis:[9]

Extract the target analytes (e.g., steroids) from the biological matrix (e.g., plasma, tissue

homogenate) using a suitable method like solid-phase extraction.

Evaporate the solvent from the extracted sample to dryness.

Reconstitute the residue in a solution containing 2-Hydrazino-4-methylpyridine and a

catalyst (if necessary) in an appropriate solvent.

Incubate the reaction mixture at an elevated temperature (e.g., 50-60°C) for a specified time

(e.g., 30-60 minutes) to ensure complete reaction.

After cooling, the derivatized sample is ready for injection into the LC-MS/MS system for

analysis.
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Derivatization of a carbonyl-containing analyte.

Intermediate in Medicinal Chemistry
The hydrazino-pyridine scaffold is a valuable building block in organic synthesis for creating

more complex, biologically active molecules.[10] The hydrazino group is reactive and can be

used to synthesize a variety of heterocyclic systems or to link to other molecules. The

hydrochloride salt of 2-Hydrazino-4-methylpyridine is noted for its use in synthesizing

compounds with potential anti-inflammatory activity.[10]

The broader class of compounds known as hydrazones, which can be readily formed from 2-
Hydrazino-4-methylpyridine, exhibits a wide spectrum of biological activities.[11][12][13] This

makes the parent hydrazine a compound of significant interest for drug discovery programs.
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Potential biological activities of hydrazone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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